Cas no 1780190-12-6 (3-cyclopentyl-2-fluoro-2-methylpropanoic acid)

3-cyclopentyl-2-fluoro-2-methylpropanoic acid structure
1780190-12-6 structure
Product Name:3-cyclopentyl-2-fluoro-2-methylpropanoic acid
CAS No:1780190-12-6
MF:C9H15FO2
MW:174.212606668472
CID:4613429
PubChem ID:84717539
Update Time:2024-03-02

3-cyclopentyl-2-fluoro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopentyl-2-fluoro-2-methylpropanoic acid
    • Inchi: 1S/C9H15FO2/c1-9(10,8(11)12)6-7-4-2-3-5-7/h7H,2-6H2,1H3,(H,11,12)
    • InChI Key: OTKDTVFHPDYFSC-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(C)CC1CCCC1

Computed Properties

  • Exact Mass: 174.10560788g/mol
  • Monoisotopic Mass: 174.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

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